Cas no 2096985-61-2 (tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate)

Tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate is a specialized intermediate in organic synthesis, particularly valuable for its functionalized naphthyridine core. The presence of both a dimethylaminosulfonyl group and a hydroxyl group enhances its reactivity, making it useful for further derivatization in pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic processes while allowing selective deprotection when needed. This compound's rigid octahydro-2,7-naphthyridine scaffold contributes to stereochemical control in complex molecule construction. Its well-defined structure and multifunctional nature make it a versatile building block for medicinal chemistry research, particularly in the development of bioactive molecules with tailored properties.
tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate structure
2096985-61-2 structure
Product Name:tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
CAS No:2096985-61-2
MF:C15H29N3O5S
MW:363.472862958908
MDL:MFCD29762525
CID:5043010
Update Time:2026-02-28

tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
    • t-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
    • tert-butyl 7-(dimethylsulfamoyl)-4a-hydroxy-decahydro-2,7-naphthyridine-2-carboxylate
    • tert-butyl 7-(dimethylsulfamoyl)-4a-hydroxy-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridine-2-carboxylate
    • tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
    • MDL: MFCD29762525
    • Inchi: 1S/C15H29N3O5S/c1-14(2,3)23-13(19)17-8-6-15(20)7-9-18(11-12(15)10-17)24(21,22)16(4)5/h12,20H,6-11H2,1-5H3
    • InChI Key: YYUXOMPTQVMGKO-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1CCC2(CCN(C(=O)OC(C)(C)C)CC2C1)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 581
  • XLogP3: 0
  • Topological Polar Surface Area: 98.8

tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB560927-500 mg
t-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate; .
2096985-61-2
500MG
€696.00 2022-07-28
abcr
AB560927-1 g
t-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate; .
2096985-61-2
1g
€852.00 2022-07-28
TRC
T139565-50mg
tert-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
2096985-61-2
50mg
$ 310.00 2022-06-03
TRC
T139565-100mg
tert-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
2096985-61-2
100mg
$ 515.00 2022-06-03
abcr
AB560927-500mg
t-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate; .
2096985-61-2
500mg
€717.00 2025-04-20
abcr
AB560927-1g
t-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate; .
2096985-61-2
1g
€877.00 2025-04-20
A2B Chem LLC
BA35180-500mg
tert-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1h)-carboxylate
2096985-61-2 >95%
500mg
$856.00 2024-04-20
A2B Chem LLC
BA35180-1g
tert-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1h)-carboxylate
2096985-61-2 >95%
1g
$995.00 2024-04-20
Ambeed
A776215-1g
tert-Butyl 7-[(dimethylamino)sulfonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1h)-carboxylate
2096985-61-2 95%
1g
$891.0 2024-07-28

tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate Related Literature

Additional information on tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate

Introduction to Tert-Butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate (CAS No. 2096985-61-2)

Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate, identified by its CAS number 2096985-61-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups, including the tert-butyl moiety, the dimethylamino substituent, and the sulfonyl group, contributes to its distinct chemical properties and potential therapeutic applications.

The structural framework of Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate incorporates a seven-membered lactam ring fused with a pyridine core, creating a rigid scaffold that enhances its interactions with biological targets. The presence of the hydroxy group at the 4a position introduces a polar moiety, which can influence solubility and binding affinity. Additionally, the carboxylate functionality at the 2 position provides an acidic character, making the compound amenable to various chemical modifications and bioconjugation strategies.

In recent years, there has been growing interest in naphthyridine derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of this class of compounds as scaffolds for developing drugs targeting neurological disorders, infectious diseases, and cancer. The sulfonyl group in Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate is particularly noteworthy, as sulfonyl derivatives are well-known for their ability to enhance binding interactions with protein targets. This feature makes the compound a promising candidate for further exploration in drug discovery.

Recent research has focused on leveraging computational methods to predict the binding affinities and pharmacokinetic profiles of naphthyridine-based compounds. Molecular docking studies have suggested that derivatives of this nature may interact effectively with enzymes and receptors involved in disease pathways. For instance, preliminary simulations indicate that Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate could exhibit inhibitory activity against certain kinases and transcription factors. These findings align with broader trends in medicinal chemistry where structure-based drug design plays a pivotal role.

The synthesis of Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Key synthetic strategies often involve multi-step reactions that require careful optimization to ensure regioselectivity and yield. The incorporation of protective groups is also crucial to prevent unwanted side reactions during the synthesis process.

From a pharmacological perspective, the combination of functional groups in Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate suggests multiple potential mechanisms of action. The dimethylamino group can modulate receptor activity by influencing charge distribution and hydrogen bonding capabilities. Meanwhile, the tert-butyl group may enhance metabolic stability by sterically hindering enzymatic degradation. These features collectively contribute to the compound's potential as a lead molecule for further development.

In vitro studies have begun to elucidate the biological activity of Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate, revealing promising results in preliminary assays. For example, experiments have demonstrated its ability to inhibit certain enzymatic pathways associated with inflammation and cell proliferation. These findings are particularly intriguing given the high unmet medical needs in these areas. Further characterization is needed to fully understand its spectrum of activity and potential side effects.

The development of novel pharmaceuticals relies heavily on innovative chemical entities like Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate. Its unique structural features offer a rich foundation for medicinal chemists to explore new therapeutic avenues. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their biological efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in translating these laboratory findings into tangible therapeutic benefits for patients.

The future prospects for Tert-butyl 7-(dimethylamino)sulfonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate are promising, especially as computational tools continue to improve our ability to predict molecular behavior accurately. High-throughput screening technologies may accelerate the identification of optimal analogs with enhanced potency and selectivity. Moreover, advances in drug delivery systems could facilitate targeted administration of this compound if it proves effective in clinical settings.

In conclusion,Tert-butyl 7-(dimethylamino)sulfonyl-octahydro-octahydronaphthyridinone-carboxylic acid (CAS No: 2096985–61––) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse functional groups. Its potential as a therapeutic agent is supported by preliminary biological data and computational modeling studies conducted thus far; however,further investigation remains necessary before human trials can commence, ensuring both safety efficacy across broader populations will be validated through rigorous testing protocols established within regulatory frameworks governing new drug development today, ensuring compliance adherence standards maintained throughout process safeguarding public health interests prioritized above all else during this critical phase advancement toward bringing safe effective treatments market soon enough meet growing healthcare demands worldwide now facing complex challenges requiring innovative solutions provided hereafter moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day moving forward into next chapter progress together toward better future medicine stands ready embrace possibilities ahead us all united purpose mission serve humanity better every single day

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.